Cas no 1878-29-1 (Ethyl 3,4,5-Trimethoxycinnamate)

• Product Name: Ethyl 3,4,5-Trimethoxycinnamate
• CAS No: 1878-29-1
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• MDL: MFCD00017276
• CID: 94344
• PubChem ID: 5709375
• Update Time: 2025-05-20

Ethyl 3,4,5-Trimethoxycinnamate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3,4,5-trimethoxyphenyl)acrylate
• 3,4,5-TRIMETHOXYCINNAMIC ACID ETHYL ESTER
• ETHYL 3,4,5-TRIMETHOXYCINNAMATE
• 3,4,5-Trimethoxybenzeneacrylic acid ethyl ester
• trans-ethyl 3,4,5-trimethoxy-cinnamate
• 3-(3,4,5-Trimethoxyphenyl)-2-propenoic acid ethyl ester
• 3,4,5-TRIMETHOXYCINMIC ACID ETHYL ESTER
• 3-(3,4,5-Trimethoxyphenyl)acrylic acid ethyl ester
• 3-(3,4,5-Trimethoxyphenyl)propenoic acid ethyl ester
• 3,4,5-TRIMETHOXYCINNAMICACIDETHYLESTER
• Ethyl3-(3,4,5-trimethoxyphenyl)acrylate
• MFCD00017276
• ethyl 3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• AKOS015890797
• SCHEMBL8772838
• CHEMBL1911046
• 31892-98-5
• EINECS 217-516-9
• 1878-29-1
• (E)-ethyl 3-(3,4,5-trimethoxyphenyl)acrylate
• WZFPTWWCXRADLD-VOTSOKGWSA-N
• ethyl (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• Ethyl (E)-3-(3,4,5-trimethoxyphenyl)acrylate
• Ethyl(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• NS00045824
• CS-0434534
• Ethyl 3,4,5-Trimethoxycinnamate

• MDL： MFCD00017276
• Inchi： 1S/C14H18O5/c1-5-19-13(15)7-6-10-8-11(16-2)14(18-4)12(9-10)17-3/h6-9H,5H2,1-4H3/b7-6+
• InChI Key： WZFPTWWCXRADLD-VOTSOKGWSA-N
• SMILES： O(C)C1C(=CC(/C=C/C(=O)OCC)=CC=1OC)OC

Computed Properties

• Exact Mass: 266.11500
• Monoisotopic Mass: 266.115424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2.5

Experimental Properties

• Density: 1.114
• Melting Point: 60-62 ºC
• Boiling Point: 384 ºC
• Flash Point: 169 ºC
• Refractive Index: 1.525
• PSA: 53.99000
• LogP: 2.28870
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 3,4,5-Trimethoxycinnamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on Ethyl 3,4,5-Trimethoxycinnamate

Ethyl 3,4,5-Trimethoxycinnamate (CAS No. 1878-29-1): A Comprehensive Guide to Its Properties and Applications

Ethyl 3,4,5-Trimethoxycinnamate (CAS No. 1878-29-1) is a synthetic organic compound widely recognized for its unique chemical structure and versatile applications. This cinnamate derivative features a trimethoxybenzene core linked to an ethyl ester group, making it a valuable intermediate in pharmaceuticals, cosmetics, and flavor industries. Its CAS number 1878-29-1 is often searched by researchers and manufacturers seeking high-purity compounds for specialized formulations.

The growing interest in natural product derivatives and bioactive molecules has positioned Ethyl 3,4,5-Trimethoxycinnamate as a subject of study in antioxidant and anti-inflammatory research. Recent trends in green chemistry and sustainable synthesis have also spurred inquiries into eco-friendly production methods for this compound. Users frequently search for "Ethyl 3,4,5-Trimethoxycinnamate synthesis" or "CAS 1878-29-1 suppliers", reflecting its industrial demand.

From a structural perspective, the trimethoxy groups enhance the compound's lipophilicity, improving its absorption in biological systems. This property is critical for applications in cosmeceuticals, where skin permeability is a key factor. Searches like "Ethyl 3,4,5-Trimethoxycinnamate in skincare" highlight its role in formulations targeting UV protection and aging prevention.

In the flavor and fragrance industry, Ethyl 3,4,5-Trimethoxycinnamate contributes to woody and spicy notes, aligning with the demand for natural-inspired aromas. Its CAS 1878-29-1 is often cross-referenced with "food-grade cinnamates" or "synthetic flavor additives", underscoring its regulatory compliance and safety profile.

Analytical techniques such as HPLC and GC-MS are commonly employed to verify the purity of CAS No. 1878-29-1, ensuring it meets pharmaceutical-grade standards. Researchers also explore its spectroscopic properties (e.g., NMR, IR) to validate structural integrity, addressing queries like "Ethyl 3,4,5-Trimethoxycinnamate characterization".

As the health and wellness sector expands, Ethyl 3,4,5-Trimethoxycinnamate gains attention for its potential bioactivities. Studies investigating its metabolic stability and toxicity profile are frequently cited, responding to searches such as "CAS 1878-29-1 safety data". This aligns with global emphasis on transparent ingredient sourcing and evidence-based formulations.

In summary, Ethyl 3,4,5-Trimethoxycinnamate (1878-29-1) bridges multidisciplinary applications, from functional ingredients to research chemicals. Its CAS number serves as a pivotal identifier for procurement, while its chemical versatility continues to inspire innovation across industries.